(3-Bromopropyl)phosphonochloridic acid

• CAS No.: 64371-20-6
• Molecular Formula: C3H7BrClO2P
• Molecular Weight: 221.42 g/mol
• IUPAC Name: 3-bromopropyl(chloro)phosphinic acid
• InChI: InChI=1S/C3H7BrClO2P/c4-2-1-3-8(5,6)7/h1-3H2,(H,6,7)
• InChI Key: STOYNVZABLDFKC-UHFFFAOYSA-N
• Canonical SMILES: C(CP(=O)(O)Cl)CBr

Description

(3-Bromopropyl)phosphonochloridic acid is a phosphorus-containing organohalide characterized by a bromopropyl chain attached to a phosphonochloridic acid group. Its molecular structure combines a reactive bromine atom with a phosphonochloridate moiety, making it a versatile intermediate in organic synthesis, particularly in nucleophilic substitution reactions or as a precursor for organophosphorus compounds.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares (3-Bromopropyl)phosphonochloridic acid with structurally related phosphonochloridates and phosphonic acid derivatives, focusing on molecular structure, reactivity, and applications.

Structural and Functional Group Comparisons

Compound Name	Molecular Formula	CAS RN	Key Substituents	Reactivity Profile
(3-Bromopropyl)phosphonochloridic acid*	C₃H₇BrClO₂P	Not listed	Bromopropyl, Cl, P=O	High reactivity due to Br (SN2 reactions)
Ethylphosphonic dichloride	C₂H₅Cl₂OP	1066-50-8	Ethyl, two Cl, P=O	Hydrolysis-prone; forms phosphonic acids
Methyl methylphosphonochloridate	C₂H₆ClO₂P	1066-52-0	Methyl ester, Cl, P=O	Stable ester; used in nerve agent analogs
Cyclohexyl methylphosphonochloridate	C₇H₁₄ClO₂P	7040-92-8	Cyclohexyl ester, Cl, P=O	Bulky ester group lowers reactivity

*Inferred structure; bromine enhances leaving-group capacity compared to alkyl or cycloalkyl substituents .

Stability and Handling

• Bromine-containing phosphonochloridates like (3-Bromopropyl)phosphonochloridic acid are likely moisture-sensitive, requiring anhydrous storage (similar to ethylphosphonic dichloride) .
• Methyl esters (e.g., CAS 1066-52-0) exhibit greater thermal stability than bromoalkyl derivatives due to reduced steric strain .

Key Research Findings

• Synthetic Utility: Ethylphosphonic dichloride (CAS 1066-50-8) has been utilized in synthesizing phosphonate-based ligands for catalysis, as noted in the Journal of Organic Chemistry (1972) .
• Industrial Applications : Cyclohexyl derivatives (CAS 7040-92-8) are cited in patent literature (e.g., EP1681294) for controlled-release drug delivery systems .

Q & A

Q. Basic

• ³¹P NMR : Detects phosphonic acid byproducts (δ +10–15 ppm) and unreacted starting material.
• LC-MS : Identifies low-abundance halogenated impurities (e.g., dibromopropane) .
  Example :
  In esterification reactions, LC-MS with a C18 column (0.1% TFA in acetonitrile/water gradient) resolves phosphorylated intermediates .

How can computational modeling guide the design of derivatives of (3-Bromopropyl)phosphonochloridic acid for targeted applications?

Advanced
DFT calculations (e.g., B3LYP/6-31G*) predict:

• Reactivity Trends : Electron-withdrawing substituents on the propyl chain increase electrophilicity at phosphorus.
• Solvent Effects : Dielectric constants correlate with hydrolysis rates, aiding solvent selection .
  Case Study :
  Modeling the transition state of P–Cl bond cleavage in DMSO explains accelerated reaction kinetics compared to THF .